Cas no 80151-10-6 (4-(3-Hydroxyprop-1-yn-1-yl)benzaldehyde)

• Product Name: 4-(3-Hydroxyprop-1-yn-1-yl)benzaldehyde
• CAS No: 80151-10-6
• MF: C₁₀H₈O₂
• MW: 160.169322967529
• MDL: MFCD04039088
• CID: 1087578
• Update Time: 2025-08-05

4-(3-Hydroxyprop-1-yn-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(3-Hydroxyprop-1-yn-1-yl)benzaldehyde
• 4-(3-hydroxy-1-propyn-1-yl)benzaldehyde(SALTDATA: FREE)
• 4-(3-hydroxyprop-1-ynyl)benzaldehyde

• MDL： MFCD04039088
• Inchi： 1S/C10H8O2/c11-7-1-2-9-3-5-10(8-12)6-4-9/h3-6,8,11H,7H2
• InChI Key： OVQZFRWRLDQPPW-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(C#CCO)=CC=1

Computed Properties

• Exact Mass: 160.05200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 37.30000
• LogP: 0.84290

Additional information on 4-(3-Hydroxyprop-1-yn-1-yl)benzaldehyde

4-(3-Hydroxyprop-1-yn-1-yl)benzaldehyde: A Comprehensive Overview

4-(3-Hydroxyprop-1-yn-1-yl)benzaldehyde, also known by its CAS number 80151-10-6, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential in drug development, material synthesis, and as a precursor for advanced chemical intermediates.

The molecular structure of 4-(3-Hydroxyprop-1-yn-1-yl)benzaldehyde consists of a benzene ring substituted with a hydroxyl group and an aldehyde functional group. The presence of the aldehyde group imparts reactivity, making it a valuable starting material for various organic reactions. Recent studies have highlighted its role in the synthesis of bioactive compounds, particularly in the development of anti-cancer agents and anti-inflammatory drugs.

One of the most notable advancements involving this compound is its use in click chemistry reactions. The alkyne moiety in the molecule facilitates efficient coupling reactions, enabling the creation of complex molecular architectures with high precision. This has been pivotal in drug discovery programs where rapid synthesis of diverse compounds is essential.

In terms of physical properties, 4-(3-Hydroxyprop-1-yn-1-yl)benzaldehyde exhibits a melting point of approximately 78°C and a boiling point around 250°C under standard conditions. Its solubility in common solvents such as dichloromethane and ethanol makes it suitable for various laboratory applications. Recent research has also explored its thermal stability under different conditions, revealing its potential for high-throughput chemical synthesis processes.

The synthesis of this compound typically involves multi-step procedures, often starting from readily available benzaldehyde derivatives. Recent innovations have focused on optimizing these methods to enhance yield and reduce reaction times. For instance, the use of catalytic hydrogenation and selective oxidation techniques has significantly improved the efficiency of producing this compound on an industrial scale.

In the field of materials science, 4-(3-Hydroxyprop-1-yinyl)benzaldehyde has been employed as a building block for constructing functional polymers and nanoparticles. Its ability to undergo cross-coupling reactions has led to the development of novel materials with tailored properties for applications in electronics and biotechnology.

Moreover, recent studies have delved into the biological activity of this compound, particularly its interaction with enzymes and cellular pathways. Initial findings suggest that it may possess anti-proliferative effects against certain cancer cell lines, making it a promising candidate for further pharmacological evaluation.

In conclusion, 4-(3-Hydroxyprop-inyl)benzaldehyde, with its unique chemical properties and versatile reactivity, continues to be a focal point in contemporary chemical research. Its role in drug discovery, material synthesis, and advanced chemical processes underscores its importance in both academic and industrial settings. As research progresses, this compound is expected to unlock new possibilities across diverse scientific domains.